Cas no 86047-01-0 (4-(ethylsulfanyl)benzonitrile)

4-(ethylsulfanyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyanophenyl sulfide
- LDA04701
- DPBHJRQNISIVHM-UHFFFAOYSA-N
- G19686
- 4-(ethylthio)benzonitrile
- EN300-183390
- SCHEMBL507156
- MFCD11136354
- 4-(ethylsulfanyl)benzonitrile
- Z332378580
- 86047-01-0
- 4-Ethylthio-benzonitrile
- AKOS000220338
- DB-208800
- 4-ethylsulfanylbenzonitrile
-
- Inchi: InChI=1S/C9H9NS/c1-2-11-9-5-3-8(7-10)4-6-9/h3-6H,2H2,1H3
- InChI Key: DPBHJRQNISIVHM-UHFFFAOYSA-N
- SMILES: CCSc1ccc(cc1)C#N
Computed Properties
- Exact Mass: 163.04557046Da
- Monoisotopic Mass: 163.04557046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1Ų
- XLogP3: 2.5
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 287.5±23.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-(ethylsulfanyl)benzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(ethylsulfanyl)benzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E902633-250mg |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 250mg |
$ 250.00 | 2022-06-05 | ||
Enamine | EN300-183390-2.5g |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 95% | 2.5g |
$586.0 | 2023-09-19 | |
Enamine | EN300-183390-1g |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 95% | 1g |
$299.0 | 2023-09-19 | |
Aaron | AR01BFJC-5g |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 95% | 5g |
$1218.00 | 2023-12-14 | |
Aaron | AR01BFJC-250mg |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 95% | 250mg |
$177.00 | 2025-02-09 | |
Aaron | AR01BFJC-100mg |
4-(ethylsulfanyl)benzonitrile |
86047-01-0 | 95% | 100mg |
$131.00 | 2025-02-09 | |
A2B Chem LLC | AW11868-1g |
4-(Ethylthio)benzonitrile |
86047-01-0 | 95% | 1g |
$350.00 | 2024-04-19 | |
A2B Chem LLC | AW11868-10g |
4-(Ethylthio)benzonitrile |
86047-01-0 | 95% | 10g |
$1389.00 | 2024-04-19 | |
abcr | AB603917-250mg |
4-(Ethylthio)benzonitrile; . |
86047-01-0 | 250mg |
€232.30 | 2024-07-19 | ||
A2B Chem LLC | AW11868-2.5g |
4-(Ethylthio)benzonitrile |
86047-01-0 | 95% | 2.5g |
$652.00 | 2024-04-19 |
4-(ethylsulfanyl)benzonitrile Related Literature
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
-
M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
-
Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
Additional information on 4-(ethylsulfanyl)benzonitrile
Comprehensive Overview of 4-(Ethylsulfanyl)benzonitrile (CAS No. 86047-01-0): Properties, Applications, and Industry Insights
4-(Ethylsulfanyl)benzonitrile, identified by its CAS number 86047-01-0, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrile derivative features an ethylsulfanyl substituent, which enhances its reactivity and versatility in synthetic chemistry. The compound's molecular structure, C9H9NS, offers unique properties that make it valuable for intermediates in drug discovery and material science. Researchers often search for "4-(ethylsulfanyl)benzonitrile synthesis" or "CAS 86047-01-0 applications," reflecting its growing relevance in industrial and academic settings.
In recent years, the demand for 4-(ethylsulfanyl)benzonitrile has surged due to its role in developing high-performance polymers and bioactive molecules. Its nitrile group allows for further functionalization, making it a cornerstone in designing crop protection agents and pharmaceutical intermediates. A trending topic in organic chemistry forums involves optimizing "green synthesis methods for 86047-01-0," aligning with global sustainability goals. The compound's low toxicity profile and solubility in organic solvents further broaden its applicability.
From an analytical perspective, 4-(ethylsulfanyl)benzonitrile exhibits distinct spectroscopic signatures, such as IR peaks at 2230 cm-1 (nitrile stretch) and NMR shifts around 7.5–8.0 ppm (aromatic protons). These characteristics are critical for quality control in bulk manufacturing. Searches like "NMR data for CAS 86047-01-0" or "HPLC purification of 4-(ethylsulfanyl)benzonitrile" highlight user interest in precise characterization techniques. Additionally, the compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature reactions.
The agrochemical sector leverages 4-(ethylsulfanyl)benzonitrile to develop next-generation herbicides with improved environmental compatibility. Its ethylsulfanyl moiety enhances soil mobility, addressing common challenges in pest management. Meanwhile, pharmaceutical researchers explore its potential in kinase inhibitor scaffolds, a hot topic in oncology drug development. Queries such as "86047-01-0 in drug discovery" or "structure-activity relationship of ethylsulfanyl nitriles" dominate academic literature searches.
Regulatory compliance for CAS 86047-01-0 remains straightforward, as it falls outside restricted chemical categories. Suppliers often provide REACH-certified and GMP-grade variants to meet diverse industrial needs. Discussions on "safe handling of benzonitrile derivatives" emphasize proper ventilation and PPE usage, though the compound poses no extreme hazards under standard conditions. Its commercial availability through major chemical distributors ensures consistent supply chains.
Future prospects for 4-(ethylsulfanyl)benzonitrile include innovations in catalysis and electronic materials. Emerging studies suggest its utility in organic semiconductors, coinciding with the rise of flexible electronics. As industries prioritize "sustainable chemical alternatives," this compound's modifiable framework positions it as a candidate for eco-friendly innovations. Collaborative research initiatives continue to explore its untapped potential across interdisciplinary fields.
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